4-bromo-N-{2-[(2,4-dichlorobenzyl)thio]ethyl}benzamide

• IUPAC Name: 4-bromo-N-[2-[(2,4-dichlorophenyl)methylsulfanyl]ethyl]benzamide
• InChI: InChI=1S/C16H14BrCl2NOS/c17-13-4-1-11(2-5-13)16(21)20-7-8-22-10-12-3-6-14(18)9-15(12)19/h1-6,9H,7-8,10H2,(H,20,21)
• InChI Key: IEEVRLMTYQCKOE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=O)NCCSCC2=C(C=C(C=C2)Cl)Cl)Br
• Molecular Formula: C16H14BrCl2NOS
• Molecular Weight: 419.2 g/mol

Description

4-bromo-N-{2-[(2,4-dichlorobenzyl)thio]ethyl}benzamide is a compound that has gained significant attention in the scientific community due to its potential use in various fields, including medicinal chemistry, drug discovery, and cancer research. This compound has shown promising results in various studies, and its unique chemical structure has made it a subject of extensive research.

Mechanism of Action

The mechanism of action of 4-bromo-N-{2-[(2,4-dichlorobenzyl)thio]ethyl}benzamide is not fully understood. However, studies have shown that this compound has the potential to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis.
Biochemical and Physiological Effects:
Studies have shown that this compound has several biochemical and physiological effects. This compound has been shown to inhibit the growth of cancer cells, induce cell cycle arrest and apoptosis, and inhibit the activity of certain enzymes.

Advantages and Limitations for Lab Experiments

The advantages of using 4-bromo-N-{2-[(2,4-dichlorobenzyl)thio]ethyl}benzamide in lab experiments include its unique chemical structure, which makes it a valuable tool for drug discovery and medicinal chemistry research. Additionally, this compound has shown promising results in cancer research, making it a potential candidate for the development of new cancer treatments. However, the limitations of using this compound in lab experiments include its limited availability and its potential toxicity.

Future Directions

There are several future directions for research on 4-bromo-N-{2-[(2,4-dichlorobenzyl)thio]ethyl}benzamide. These include further studies on its mechanism of action, its potential use in the development of new cancer treatments, and its potential as a tool for drug discovery and medicinal chemistry research. Additionally, further studies are needed to determine the safety and toxicity of this compound.

Synthesis Methods

The synthesis of 4-bromo-N-{2-[(2,4-dichlorobenzyl)thio]ethyl}benzamide involves several steps, including the reaction of 4-bromo-1,2-diaminobenzene with 2,4-dichlorobenzyl chloride, followed by the reaction of the resulting product with 2-mercaptoethylamine hydrochloride. The final product is obtained by reacting the resulting intermediate compound with benzoyl chloride.

Scientific Research Applications

The potential applications of 4-bromo-N-{2-[(2,4-dichlorobenzyl)thio]ethyl}benzamide in scientific research are vast. This compound has shown potential in the field of medicinal chemistry, where it could be used to develop new drugs for the treatment of various diseases, including cancer. Additionally, this compound has shown promising results in drug discovery, where it could be used to identify new drug targets and develop new drugs.